Cas no 2680599-94-2 (4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid)

• Product Name: 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid
• CAS No: 2680599-94-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5645585
• PubChem ID: 165910032
• Update Time: 2025-05-19

4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680599-94-2
• 4-acetyl-2,6-dimethylmorpholine-3-carboxylic acid
• EN300-28272416
• 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid

• Inchi： 1S/C9H15NO4/c1-5-4-10(7(3)11)8(9(12)13)6(2)14-5/h5-6,8H,4H2,1-3H3,(H,12,13)
• InChI Key： CWJASXTWXYSSIR-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(C)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid

4-Acetyl-2,6-Dimethylmorpholine-3-Carboxylic Acid: A Comprehensive Overview

4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid, also known by its CAS number 2680599-94-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a morpholine ring substituted with an acetyl group at position 4 and methyl groups at positions 2 and 6, along with a carboxylic acid group at position 3. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid involves a series of well-defined organic reactions. Typically, the synthesis begins with the preparation of the morpholine ring, which is then subjected to alkylation or acylation reactions to introduce the substituents at specific positions. The carboxylic acid group is introduced through a carefully controlled oxidation process, ensuring the stability and purity of the final product. Recent advancements in synthetic methodologies have enabled the production of this compound with high yields and excellent purity, making it more accessible for research and commercial applications.

One of the most promising applications of 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, making it a potential candidate for the development of drugs targeting chronic inflammatory diseases. Additionally, research has highlighted its ability to modulate cellular signaling pathways involved in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of further investigation into its therapeutic potential.

The biological activity of 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid is closely tied to its structural features. The presence of the acetyl group at position 4 enhances its lipophilicity, allowing for better penetration into cellular membranes. The methyl groups at positions 2 and 6 contribute to steric effects, which may influence its binding affinity to target proteins. Furthermore, the carboxylic acid group at position 3 plays a crucial role in hydrogen bonding interactions, which are essential for its biological activity.

In recent years, there has been growing interest in exploring the use of 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid as a lead compound for drug discovery. Researchers have employed various computational techniques, such as molecular docking and pharmacophore modeling, to identify potential drug targets and optimize its bioavailability. These studies have provided valuable insights into its interaction with key enzymes and receptors involved in disease pathogenesis.

The development of novel synthetic routes for 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid has also been a focus of recent research efforts. Green chemistry approaches, such as catalytic hydrogenation and enzymatic oxidation, have been explored to enhance the sustainability and efficiency of its production process. These advancements not only reduce environmental impact but also lower production costs, making it more viable for large-scale manufacturing.

In conclusion, 4-Acetyl-2,6-dimethylmorpholine-3-carboxylic acid, with its unique structural features and diverse biological activities, represents a valuable compound in the field of medicinal chemistry. Its potential applications in drug development and disease treatment highlight the need for continued research into its mechanisms of action and therapeutic efficacy. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.